Cas no 876717-62-3 (5-methyl-3-(propan-2-yl)-1,2-oxazole-4-carboxylic acid)

5-Methyl-3-(propan-2-yl)-1,2-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid featuring an isoxazole core structure. This compound is of interest in synthetic and medicinal chemistry due to its functionalized oxazole ring, which serves as a versatile scaffold for further derivatization. The presence of both a carboxylic acid group and an isopropyl substituent enhances its utility in coupling reactions and as a building block for bioactive molecules. Its structural features make it suitable for applications in agrochemical and pharmaceutical research, particularly in the development of novel heterocyclic compounds. The compound exhibits moderate stability under standard conditions, facilitating handling and storage in laboratory settings.

5-methyl-3-(propan-2-yl)-1,2-oxazole-4-carboxylic acid structure

876717-62-3 structure

Product Name:5-methyl-3-(propan-2-yl)-1,2-oxazole-4-carboxylic acid

CAS No:876717-62-3

MF:C₈H₁₁NO₃

MW:169.177842378616

CID:1078100

PubChem ID:6484242

Update Time:2025-10-10

5-methyl-3-(propan-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Isopropyl-5-methyl-isoxazole-4-carboxylic acid
- 5-methyl-3-(propan-2-yl)-1,2-oxazole-4-carboxylic acid
- BB 0240662
- FT-0678736
- AKOS000302692
- 876717-62-3
- 4-CHLORO-3-FLUOROPHENYLMAGNESIUMBROMIDE
- CS-0208348
- DTXSID70424436
- 3-isopropyl-5-methylisoxazole-4-carboxylic acid
- SCHEMBL9956832
- HMS1699J04
- 3-Isopropyl-5-methyl-isoxazole-4-carboxylic acid
- LS-01425
- 5-methyl-3-propan-2-yl-1,2-oxazole-4-carboxylic acid
- STK502830
- 3-isopropyl-5-methylisoxazole-4-carboxylicacid
- ALBB-003979
- 3-isopropyl-5-methyl-1,2-oxazole-4-carboxylic acid
- DB-077072
- MDL： MFCD07376068
- Inchi： 1S/C8H11NO3/c1-4(2)7-6(8(10)11)5(3)12-9-7/h4H,1-3H3,(H,10,11)
- InChI Key： TYGXTLZIBFXYQP-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(=O)O)C(C(C)C)=N1

Computed Properties

Exact Mass: 169.07389321g/mol
Monoisotopic Mass: 169.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 63.3Å²

5-methyl-3-(propan-2-yl)-1,2-oxazole-4-carboxylic acid Security Information

HazardClass：IRRITANT

5-methyl-3-(propan-2-yl)-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	037826-1g	3-Isopropyl-5-methylisoxazole-4-carboxylic acid	876717-62-3		1g	￡372.00	2022-03-01
Fluorochem	037826-2g	3-Isopropyl-5-methylisoxazole-4-carboxylic acid	876717-62-3		2g	￡598.00	2022-03-01
TRC	I822433-10mg	3-isopropyl-5-methylisoxazole-4-carboxylic acid	876717-62-3		10mg	$ 50.00	2022-06-04
TRC	I822433-50mg	3-isopropyl-5-methylisoxazole-4-carboxylic acid	876717-62-3		50mg	$ 95.00	2022-06-04
TRC	I822433-100mg	3-isopropyl-5-methylisoxazole-4-carboxylic acid	876717-62-3		100mg	$ 160.00	2022-06-04
Chemenu	CM115094-1g	3-isopropyl-5-methylisoxazole-4-carboxylic acid	876717-62-3	95%	1g	$391	2021-08-06
Chemenu	CM115094-1g	3-isopropyl-5-methylisoxazole-4-carboxylic acid	876717-62-3	95%	1g	$***	2023-05-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5683-1G	5-methyl-3-(propan-2-yl)-1,2-oxazole-4-carboxylic acid	876717-62-3	95%	1g	￥ 1,894.00	2023-04-13
1PlusChem	1P004KWB-1g	3-Isopropyl-5-methylisoxazole-4-carboxylic acid	876717-62-3	95%	1g	$475.00	2025-02-21
1PlusChem	1P004KWB-250mg	3-Isopropyl-5-methylisoxazole-4-carboxylic acid	876717-62-3	95%	250mg	$183.00	2025-02-21